5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole

• IUPAC Name: 2-(5-bromoindol-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C20H20BrN3O/c21-17-6-7-19-16(14-17)8-9-24(19)15-20(25)23-12-10-22(11-13-23)18-4-2-1-3-5-18/h1-9,14H,10-13,15H2
• InChI Key: MTUOOPHDWVQYRX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C=CC4=C3C=CC(=C4)Br
• Molecular Formula: C20H20BrN3O
• Molecular Weight: 398.3 g/mol

Description

5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential anti-cancer agent. It has also been investigated for its potential use as an anti-inflammatory and anti-viral agent.

Mechanism of Action

The mechanism of action of 5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It may also modulate the immune response by regulating the production of certain cytokines.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole has various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole in lab experiments is its potential as a multi-targeted agent. It has shown activity against various types of cancer cells and has also been investigated for its potential use in treating viral infections. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole. One potential direction is to investigate its potential use in combination with other anti-cancer agents to enhance its efficacy. Another direction is to investigate its potential use in treating viral infections, particularly those caused by RNA viruses. Further studies are also needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.
In conclusion, 5-bromo-1-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1H-indole is a promising chemical compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential for use in various applications.